5-fluoro-6-methoxypyridine-3-sulfonyl chloride
Description
Synthesis Analysis
The synthesis of fluorinated pyridines, such as “5-fluoro-6-methoxypyridine-3-sulfonyl chloride”, is a topic of ongoing research . Fluoropyridines have interesting and unusual physical, chemical, and biological properties due to the presence of strong electron-withdrawing substituents in the aromatic ring .Molecular Structure Analysis
The InChI code for a similar compound, “6-fluoro-5-methylpyridine-3-sulfonyl chloride”, is1S/C6H5ClFNO2S/c1-4-2-5 (12 (7,10)11)3-9-6 (4)8/h2-3H,1H3 . This provides a standardized way to represent the compound’s molecular structure.
Safety and Hazards
The safety data sheet for a similar compound, “6-Methoxypyridine-3-sulfonyl chloride”, indicates that it causes severe skin burns and eye damage, and may cause respiratory irritation . It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray, and to use it only outdoors or in a well-ventilated area .
Future Directions
The development of fluorinated chemicals, including fluoropyridines like “5-fluoro-6-methoxypyridine-3-sulfonyl chloride”, has been steadily increasing due to their interesting physical, biological, and environmental properties . They are particularly useful in the development of new agricultural products and pharmaceuticals .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-fluoro-6-methoxypyridine-3-sulfonyl chloride involves the introduction of a sulfonyl chloride group onto a pyridine ring that has a methoxy and fluoro substituent. This can be achieved through a series of reactions starting from commercially available starting materials.", "Starting Materials": [ "3-hydroxypyridine", "methyl iodide", "sodium hydride", "sulfuric acid", "phosphorus pentachloride", "methanol", "sodium hydroxide", "thionyl chloride", "fluorine gas" ], "Reaction": [ "Step 1: Methylation of 3-hydroxypyridine with methyl iodide and sodium hydride to form 3-methoxypyridine", "Step 2: Sulfonation of 3-methoxypyridine with sulfuric acid to form 5-methoxy-3-pyridylsulfonic acid", "Step 3: Conversion of 5-methoxy-3-pyridylsulfonic acid to 5-fluoro-6-methoxypyridine-3-sulfonyl chloride using phosphorus pentachloride and methanol to form the corresponding methyl ester, followed by treatment with sodium hydroxide and thionyl chloride to form the sulfonyl chloride group, and finally fluorination with fluorine gas to introduce the fluoro substituent" ] } | |
CAS No. |
1261658-86-9 |
Molecular Formula |
C6H5ClFNO3S |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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